Cas no 54561-75-0 (Propanedioic acid, (phenylmethyl)-, monomethyl ester)

Propanedioic acid, (phenylmethyl)-, monomethyl ester structure
54561-75-0 structure
Product Name:Propanedioic acid, (phenylmethyl)-, monomethyl ester
CAS No:54561-75-0
MF:C11H11O4
MW:207.202643632889
CID:354237
PubChem ID:71364616
Update Time:2025-04-19

Propanedioic acid, (phenylmethyl)-, monomethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid, (phenylmethyl)-, monomethyl ester
    • 2-benzyl-3-methoxy-3-oxopropanoate
    • methyl-2-benzylmalonate
    • DTXSID60788079
    • 54561-75-0
    • WAJDPZSFXFVORE-UHFFFAOYSA-M
    • Inchi: 1S/C11H12O4/c1-15-11(14)9(10(12)13)7-8-5-3-2-4-6-8/h2-6,9H,7H2,1H3,(H,12,13)/p-1
    • InChI Key: WAJDPZSFXFVORE-UHFFFAOYSA-M
    • SMILES: O(C)C(C(C(=O)[O-])CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 207.06573
  • Monoisotopic Mass: 207.06573383g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 66.4Ų

Experimental Properties

  • PSA: 66.43

Propanedioic acid, (phenylmethyl)-, monomethyl ester Related Literature

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